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Compound of Interest

Compound Name: Sudan II

Cat. No.: B1669089 Get Quote

Essential Safety and Handling Guide for Sudan II
This guide provides immediate safety, handling, and disposal protocols for Sudan II, a fat-

soluble azo dye used in laboratory settings for staining triglycerides and other lipids.[1]

Adherence to these procedures is critical to ensure the safety of researchers, scientists, and

drug development professionals.

Health Hazard Information
Sudan II is classified as a hazardous substance.[2] It is suspected of causing genetic defects

and may cause irritation to the eyes, skin, and respiratory system.[3][4][5] Prolonged or

repeated contact may lead to dermatitis or skin sensitization. The toxicological properties of this

chemical have not been fully investigated.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Sudan II.
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Property Value Source

Appearance
Red-brown / Orange to

Bordeaux Crystalline Powder

Molecular Formula C₁₈H₁₆N₂O

Molecular Weight 276.33 - 276.34 g/mol

Melting Point 156 - 158 °C (312.8 - 316.4 °F)

Solubility
Insoluble in water. Soluble in

various organic solvents.

Stability
Stable under normal

temperatures and pressures.

NFPA Rating
Health: 1; Flammability: 0;

Reactivity: 0

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. Use personal protective

equipment as required.
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Body Part Required PPE Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.

Hands
Appropriate protective gloves

(e.g., Butyl rubber).

Tested to a relevant standard

(e.g., Europe EN 374, US

F739).

Body

Wear appropriate protective

clothing to prevent skin

exposure.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when exposure limits

may be exceeded or if irritation

occurs. Follow OSHA

respirator regulations in 29

CFR 1910.134 or European

Standard EN 149.

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is essential for safety.

Experimental Protocols: Handling and Storage
Handling:

Preparation: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.

Ventilation: Use with adequate ventilation to keep airborne concentrations low. Avoid dust

formation.

Personal Contact: Avoid all personal contact, including inhalation and contact with eyes, skin,

and clothing.
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Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday. Keep away from food and drink.

Storage:

Container: Keep container tightly closed when not in use.

Conditions: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures
Spills:

Minor Spills:

Avoid breathing dust and contact with skin and eyes.

Wear full PPE (gloves, safety glasses, respirator).

Use dry clean-up procedures; avoid generating dust. You can dampen the powder with

water to prevent it from becoming airborne before sweeping.

Sweep or vacuum up the material and place it into a suitable, closed container for

disposal.

Major Spills:

Alert personnel in the area and notify emergency responders.

Accidental Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Get medical aid if irritation develops or persists.
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Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person. Seek medical attention.

Disposal Plan
Dispose of contents and containers in accordance with local, state, and federal regulations.

This material and its container must be disposed of as hazardous waste. Do not empty into

drains. Puncture containers to prevent re-use.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Sudan II.
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Caption: Workflow for the safe handling of Sudan II, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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